GLUCOPON 425 N

Specification

• CAS No.: 197099-29-9
• Molecular Formula: C4H12Cl2N2O
• Molecular Weight: 0

Introduction

Chemical Nature and Composition

Glucopon 425 N is an aqueous solution of alkyl polyglucosides based on natural fatty alcohols with carbon chain lengths ranging from C8 to C16. The product represents an environmentally friendly surfactant option as it is manufactured from renewable raw materials – specifically glucose derived from corn and fatty alcohols obtained from coconut and/or palm kernel oils.

The composition of Glucopon 425 N includes:

• Active matter: 48-52% alkyl polyglycosides

• Water content: approximately 50%

• Glutaraldehyde as a preservative: approximately 0.012%

Its chemical structure features a hydrophilic glucose-derived head group attached to a hydrophobic alkyl chain, creating an effective nonionic surfactant with both performance benefits and favorable environmental properties.

Physical Appearance and Basic Properties

At room temperature, Glucopon 425 N presents as a yellow, clear liquid. It has a density of approximately 1.11 g/cm³ at 20°C and a pH value of approximately 8.5 when measured as a 20% solution in 15% isopropyl alcohol. The product has a pour point of approximately -5°C, making it suitable for storage and use in most climate conditions.

Technical Specifications and Physical Properties

The technical specifications of Glucopon 425 N reveal its versatility as a surfactant ingredient for various formulations. The following table summarizes its key physical and chemical properties:

Property	Value	Test Method
Physical form (23°C)	Yellow, clear liquid	Visual
Active matter	48-52%	100%-water content
Water content	~50%	EN 13267
pH value	~8.5	EN 1262, 20% in 15% IPA
Density (20°C)	~1.11 g/cm³	DIN 51757
Pour Point	~-5°C	ISO 3016
Surface tension	~27 mN/m	EN 14370, 1 g/l dist. water, 23°C
Foam volume	~600 cm³	EN 12728, 40°C, 2 g/l water

The wetting properties of Glucopon 425 N demonstrate its effectiveness at different concentrations:

Concentration	Wetting Time (seconds)
0.5 g/l	>300
1.0 g/l	~230
2.0 g/l	~65

These wetting time measurements illustrate the concentration-dependent performance of the surfactant, with higher concentrations providing significantly improved wetting capabilities.

Solubility Characteristics

The solubility profile of Glucopon 425 N in various media provides important information for formulation development:

Solvent	Solubility (10% at 23°C)
Distilled water	Clear solution
Potable water (2.7 mmol Ca²⁺-Ions/l)	Clear solution
Caustic soda (5%)	Clear solution
Hydrochloric acid (5%)	Clear solution
Salt solution (5%)	Clear solution
Solvent naphtha	Insoluble
Ethanol, Isopropanol	Insoluble
Aromatic hydrocarbons	Insoluble

This solubility profile demonstrates the hydrophilic nature of Glucopon 425 N and its stability in various aqueous environments, including electrolyte solutions and both acidic and alkaline conditions.

Applications and Uses

Hard Surface Cleaning

Glucopon 425 N possesses the wetting, penetrating, and detergency properties desired for hard surface cleaning products designed to clean surfaces such as glass, ceramic, plastic, and metal. It offers several key benefits in these applications:

• Non-streaking performance on glossy surfaces

• Non-corrosive behavior toward synthetic surfaces

• Ability to act as a hydrotrope to solubilize other ingredients in liquid cleaners

• Low filming properties that leave surfaces clean and residue-free

These characteristics make Glucopon 425 N particularly valuable in formulations where appearance after cleaning is critical, such as glass cleaners and high-gloss surface cleaners.

Industrial and Institutional Cleaning

The surfactant is ideally suited for use in various industrial and institutional (I&I) liquid cleaning systems, especially laundry and hard surface applications. Its caustic stability, builder compatibility, detergency, and hydrotrope properties combine to offer formulators greater flexibility and better cost-performance ratios. The compatibility with highly alkaline environments makes it suitable for demanding cleaning tasks in industrial settings.

Environmental Remediation Applications

An innovative application area for Glucopon 425 N is in environmental remediation. Research has demonstrated its effectiveness in recovering dense nonaqueous phase liquids (DNAPL) such as tetrachloroethylene (PCE) from contaminated soil.

Laboratory studies using computed tomography (CT) monitoring have shown that Glucopon 425 N facilitates DNAPL recovery through two primary mechanisms:

• Mobilization of trapped contaminants

• Macroemulsion-solubilization of the contaminants

These studies revealed that the dominant mechanism of recovery is macroemulsion flow, which accounts for 46-86% of solubilized-emulsified PCE. This process leads to much higher PCE effluent concentration than the solubility limit determined in batch solubilization studies, indicating enhanced remediation efficiency.

Performance Characteristics

Surfactant Properties

Glucopon 425 N exhibits superior wetting, dispersing, and interfacial tension reduction properties that enhance soil removal in cleaning applications. Unlike typical nonionic surfactants, it is highly soluble in concentrated electrolyte solutions and functions as a hydrotrope to solubilize other less soluble ingredients.

The surface tension of approximately 27 mN/m (measured at 1 g/l in distilled water at 23°C) demonstrates its effective surface-active properties. This low surface tension enables the product to readily spread across surfaces and penetrate into interfaces between soils and substrates.

Environmental Advantages

As a product derived from natural, renewable resources, Glucopon 425 N offers significant environmental benefits:

• Readily and rapidly biodegradable, achieving > 60% BOD/COD or CO2 liberation, or > 70% DOC reduction in tests for ease of degradability

• Meets threshold values for 'readily degradable' according to OECD methodologies

• Made from renewable raw materials, reducing reliance on petrochemical sources

• Very mild ecological profile compared to many synthetic alternatives

These characteristics align with increasing consumer and regulatory demands for more environmentally sustainable cleaning ingredients.